Cas no 89027-58-7 (Phenol, 4-(4-heptylbicyclo[2.2.2]oct-1-yl)-)

• Product Name: Phenol, 4-(4-heptylbicyclo[2.2.2]oct-1-yl)-
• CAS No: 89027-58-7
• MF: C₂₁H₃₂O
• MW: 300.478186607361
• CID: 615391
• PubChem ID: 71321580
• Update Time: 2025-04-19

Phenol, 4-(4-heptylbicyclo[2.2.2]oct-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(4-heptylbicyclo[2.2.2]oct-1-yl)-
• 4-(1-heptyl-4-bicyclo[2.2.2]octanyl)phenol
• 89027-58-7
• 4-(4-Heptylbicyclo[2.2.2]octan-1-yl)phenol
• DTXSID60751384

• Inchi： 1S/C21H32O/c1-2-3-4-5-6-11-20-12-15-21(16-13-20,17-14-20)18-7-9-19(22)10-8-18/h7-10,22H,2-6,11-17H2,1H3
• InChI Key： YEXPVMFFJVJLBF-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C12CCC(CCCCCCC)(CC1)CC2

Computed Properties

• Exact Mass: 300.245315640g/mol
• Monoisotopic Mass: 300.245315640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 20.2Ų